Cas no 67-92-5 (Dicyclomine hydrochloride)

• Product Name: Dicyclomine hydrochloride
• CAS No: 67-92-5
• MF: C₁₉H₃₆ClNO₂
• MW: 345.947645187378
• MDL: MFCD00079158
• CID: 94178
• PubChem ID: 329798666
• Update Time: 2025-06-25

Dicyclomine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Dicyclomine hydrochloride
• 2-(diethylamino)ethyl 1-cyclohexylcyclohexane-1-carboxylate,hydrochloride
• [1,1-Bicyclohexyl]-1-carboxylic acid 2-(diethylamino)ethyl ester hydrochloride
• 2-(Diethylamino)ethyl 1-cyclohexylcyclohexane-1-carboxylate hydrochloride
• Dicycloverine hydrochloride
• HY-B1339
• MLS001074064
• EINECS 200-671-1
• CQ903KQA31
• DICYCLOMINE HYDROCHLORIDE (PRESERVATIVE FREE)
• SR-01000003056
• D 7909
• Sawamin
• LP00432
• NCGC00093853-03
• Wyovin hydrochloride
• NCGC00093853-05
• beta-Diethylaminoethyl-1-cyclohexylhexahydrobenzoate hydrochloride
• NSC 404381
• Dyspas
• 1-Cyclohexyl-cyclohexan-1-carbonsaeure-2-diaethylaminoaethylester hydrochlorid [German]
• MFCD00079158
• Bentomine
• NSC756727
• EU-0100432
• 2-Diethylaminoethyl bicyclohexyl-1-carboxylate hydrochloride
• NC00504
• DICYCLOMINE HYDROCHLORIDE [JAN]
• DTXCID6044854
• Ametil
• Dicyclomine (hydrochloride)
• HMS1568I17
• NCGC00093853-02
• AKOS015950777
• Merbentyl
• SMR000058440
• DICYCLOVERINE HYDROCHLORIDE (EP MONOGRAPH)
• CCG-39149
• D00717
• Dicyclomine hydrochloride (USP)
• 2-(diethylamino)ethyl 1,1'-bi(cyclohexyl)-1-carboxylate hydrochloride
• 2-(diethylamino)ethyl 1-cyclohexylcyclohexane-1-carboxylate;hydrochloride
• DICYCLOMINE HYDROCHLORIDE [USP MONOGRAPH]
• Mamiesan
• Dicyclomine hydrochloride (preservative-free)
• Dicyclomine Hcl
• DICYCLOVERINE HYDROCHLORIDE [MART.]
• Dicyclomine hydrochloride, United States Pharmacopeia (USP) Reference Standard
• BS-18961
• SR-01000003056-2
• UNII-CQ903KQA31
• Hydrochloride, Dicyclomine
• DTXSID0058778
• 2-(diethylamino)ethyl bi(cyclohexane)-1-carboxylate hydrochloride
• Dicycloverine for system suitability
• Dicyclomine hydrochloride (JAN/USP)
• NSC-404381
• beta-Diethylaminoethyl 1-cyclohexylcyclohexanecarboxylate hydrochloride
• Opera_ID_272
• NSC-756727
• DICYCLOMINE HYDROCHLORIDE [USP-RS]
• 2-(diethylamino)ethyl 1-cyclohexylcyclohexane-1-carboxylate;hydron;chloride
• Dicycloverin hydrochloride
• 67-92-5
• Antispas
• Prestwick_891
• NCGC00093853-01
• Q27106404
• 2-(diethylamino)ethyl [1,1'-bi(cyclohexane)]-1-carboxylate hydrochloride
• Procyclomin
• Stannitol
• REGID_for_CID_441344
• NCGC00093853-04
• Diocyl hydrochloride
• Icramin
• BENTYL PRESERVATIVE FREE
• Cloridrato dell'estere beta-dietil aminoetilico dell'acido cicloesil-1-cicloesancarbossilico
• FT-0624744
• DICYCLOMINE HYDROCHLORIDE (USP-RS)
• DICYCLOMINE HYDROCHLORIDE [VANDF]
• DIETHYLAMINOCARBETHOXY-BICYCLOHEXYL HYDROCHLORIDE
• (2-(((1,1'-Bicyclohexyl)-1-ylcarbonyl)oxy)ethyl)diethylammonium chloride
• DICYCLOVERINE HYDROCHLORIDE [EP MONOGRAPH]
• dicycloverin HCl
• CHEMBL1200479
• Benacol
• Dicyclomine hydrochloride [USP]
• DICYCLOVERINE HYDROCHLORIDE (MART.)
• SW197012-3
• MLS000028426
• SR-01000003056-7
• DICYCLOMINE HYDROCHLORIDE [ORANGE BOOK]
• Dicyclomine, Hydrochloride
• (1,1'-Bicyclohexyl)-1-carboxylic acid, 2-(diethylamino)ethyl ester, hydrochloride (1:1)
• (1,1'-Bicyclohexyl)-1-carboxylic acid, 2-(diethylamino)ethyl ester, hydrochloride
• CS-0013089
• (BICYCLOHEXYL)-1-CARBOXYLIC ACID, 2-(DIETHYLAMINO)ETHYL ESTER, HYDROCHLORIDE
• Bentylol
• DICYCLOMINEHYDROCHLORIDE
• Atumin
• CHEBI:4515
• 2-((1,1'-bi(cyclohexyl)-1-ylcarbonyl)oxy)-N,N-diethylethanaminium chloride
• 1-CYCLOHEXYLHEXAHYDROBENZOIC ACID(BETA)-DIETHYLAMINOETHYL ESTER HYDROCHLORIDE
• Dicycloverine hydrochloride, European Pharmacopoeia (EP) Reference Standard
• Diethylaminocarbethoxybicyclohexyl hydrochloride
• Bis(cyclohexyl)carboxylic acid diethylaminoethyl ester hydrochloride
• DICYCLOMINE HYDROCHLORIDE (USP MONOGRAPH)
• Pharmakon1600-01500240
• NCGC00261117-01
• SPECTRUM1500240
• Tox21_500432
• [1,1'-Bicyclohexyl]-1-carboxylic Acid 2-(Diethylamino) Ethyl Ester, Hydrochloride
• Bentyl
• 1-Cyclohexyl-cyclohexan-1-carbonsaeure-2-diaethylaminoaethylester hydrochlorid
• NSC404381
• Cyclopam
• 67-92-5 (HCl)
• DICYCLOMINE HYDROCHLORIDE [MI]
• 2-(Diethylamino)ethyl [bicyclohexyl]-1-carboxylate hydrochloride
• AI3-18105
• Dibent
• Oxityl-P
• Kolantyl hydrochloride
• HMS1920E22
• 2-(Diethylamino)ethyl (bicyclohexyl)-1-carboxylate hydrochloride
• Bentyl (TN)
• DICYCLOVERINE HYDROCHLORIDE [WHO-DD]
• Dicyclomine hydrochloride, >=99% (TLC), powder
• beta-Diethylaminoethyl-1-cyclohexylcyclohexanecarboxylate hydrochloride
• Spasmoject
• SCHEMBL41670
• 2-diethylaminoethyl 1-cyclohexylcyclohexane-1-carboxylate hydrochloride
• DA-62851
• G12281
• GUBNMFJOJGDCEL-UHFFFAOYSA-N

• MDL： MFCD00079158
• Inchi： 1S/C19H35NO2.ClH/c1-3-20(4-2)15-16-22-18(21)19(13-9-6-10-14-19)17-11-7-5-8-12-17;/h17H,3-16H2,1-2H3;1H
• InChI Key： GUBNMFJOJGDCEL-UHFFFAOYSA-N
• SMILES： Cl.O(CCN(CC)CC)C(C1(CCCCC1)C1CCCCC1)=O

Computed Properties

• Exact Mass: 345.24300
• Monoisotopic Mass: 345.243
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 326
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 29.5A^2

Experimental Properties

• Melting Point: 164-166°C
• Boiling Point: 399.8ºC at 760 mmHg
• Flash Point: 116.5ºC
• Solubility: H2O: 50 mg/mL
• PSA: 29.54000
• LogP: 5.20420

Dicyclomine hydrochloride Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： 26-36
• RTECS：DT7350000
• Hazardous Material Identification：
• Storage Condition：2-8°C
• Risk Phrases：R22; R36/37/38

Additional information on Dicyclomine hydrochloride

Dicyclomine Hydrochloride: Pharmacological Profile and Recent Applications

Dicyclomine hydrochloride, a well-established pharmaceutical compound with the CAS number 67-92-5, has garnered significant attention in the field of pharmacology due to its diverse therapeutic applications. This compound, chemically known as 2-(diethylamino)ethyl 2-(4-hydroxyphenyl) cyclohexylcarboxylate hydrochloride, belongs to the class of antispasmodics and has been widely utilized for its ability to alleviate gastrointestinal spasms. The molecular structure of dicyclomine hydrochloride features a cyclohexyl ring substituted with an amine group and a carboxylate moiety, which contributes to its pharmacological efficacy.

The primary mechanism of action of Dicyclomine hydrochloride involves the competitive antagonism of muscarinic receptors, particularly M3 receptors, which are predominantly found in smooth muscle tissues. By blocking these receptors, dicyclomine effectively reduces smooth muscle contraction, thereby alleviating symptoms associated with conditions such as irritable bowel syndrome (IBS). This mechanism has been extensively studied and validated through numerous clinical trials, establishing dicyclomine hydrochloride as a first-line treatment for IBS-related symptoms.

Recent advancements in the pharmacological research of dicyclomine hydrochloride have focused on its potential applications beyond traditional gastrointestinal disorders. Studies have explored its role in managing urinary incontinence and other conditions characterized by involuntary muscle contractions. The compound's ability to modulate muscarinic receptor activity has opened new avenues for therapeutic intervention in neurogenic bladder and other urological disorders. Furthermore, research suggests that dicyclomine hydrochloride may have additional benefits in pain management, particularly in cases involving visceral pain due to its effect on smooth muscle relaxation.

The chemical properties of dicyclomine hydrochloride contribute to its stability and bioavailability, making it a suitable candidate for oral administration. The hydrochloride salt form enhances solubility, allowing for efficient absorption in the gastrointestinal tract. This property is crucial for ensuring consistent therapeutic levels in patients. Additionally, the compound's lipophilicity facilitates its penetration across biological membranes, enabling targeted action on muscarinic receptors within affected tissues.

In recent years, the development of novel drug delivery systems has further enhanced the efficacy of dicyclomine hydrochloride. Transdermal formulations and sustained-release matrices have been investigated to improve patient compliance and reduce side effects such as dry mouth and blurred vision. These innovations aim to provide more controlled and prolonged therapeutic effects, minimizing the need for frequent dosing. The exploration of combination therapies involving dicyclomine hydrochloride with other pharmacological agents has also shown promise in managing complex gastrointestinal disorders that require multifaceted approaches.

Efficacy studies have consistently demonstrated the effectiveness of dicyclomine hydrochloride in reducing symptoms associated with IBS, including abdominal pain, cramping, and bloating. Clinical trials have reported significant improvements in patient quality of life following treatment with this compound. Moreover, the safety profile of dicyclomine hydrochloride is well-documented, with common side effects being mild and transient. These findings reinforce its status as a reliable therapeutic option for patients suffering from IBS and related conditions.

The growing body of research on dicyclomine hydrochloride also highlights its potential role in neurodegenerative diseases where muscarinic receptor dysregulation is observed. Preliminary studies suggest that the compound may help mitigate symptoms associated with conditions such as Parkinson's disease by modulating cholinergic pathways. While further research is needed to validate these findings, they open up exciting possibilities for expanding the therapeutic applications of this well-known compound.

Regulatory considerations play a crucial role in the continued use and development of dicyclomine hydrochloride. Regulatory agencies require stringent testing to ensure safety and efficacy before approving new formulations or expanded indications. However, due to the well-established safety profile of dicyclomine hydrochloride, regulatory pathways may be more streamlined for certain applications. This flexibility allows pharmaceutical companies to innovate and bring new treatments to market more efficiently.

The future direction of research on dicyclomine hydrochloride is likely to focus on optimizing existing formulations and exploring novel therapeutic areas. Advances in biotechnology may enable the development of targeted therapies that enhance the specificity of muscarinic receptor antagonism while minimizing side effects. Additionally, investigating dicyclomine hydrochloride's interactions with other drugs will be essential to ensure safe co-administration in complex treatment regimens.

In conclusion, dicyclomine hydrochloride remains a cornerstone in the management of gastrointestinal spasms and related disorders due to its well-established efficacy and safety profile. The recent exploration of its applications beyond traditional indications underscores its versatility as a pharmacological agent. As research continues to uncover new possibilities for this compound, it is likely to remain a valuable tool in clinical practice for years to come.